![molecular formula C24H30N4O7S3 B2587031 (Z)-4-((2,6-dimethylmorpholino)sulfonyl)-N-(3-(2-ethoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide CAS No. 865173-92-8](/img/structure/B2587031.png)
(Z)-4-((2,6-dimethylmorpholino)sulfonyl)-N-(3-(2-ethoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide
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Overview
Description
The compound appears to contain several functional groups including a morpholino group, a sulfonyl group, a benzamide group, and a thiazole group . These groups are common in many pharmaceutical compounds and could potentially have various biological activities.
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds have been synthesized using various methods. For example, morpholino groups can be introduced using 2,6-dimethylmorpholine . Sulfonyl groups can be introduced using sulfonyl chlorides . Benzamide groups can be synthesized from benzoic acid and amine . Thiazole groups can be synthesized from halogenated compounds and thiourea .Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The morpholino group would introduce a cyclic structure, while the sulfonyl, benzamide, and thiazole groups would introduce aromaticity .Chemical Reactions Analysis
The compound could potentially undergo various chemical reactions due to the presence of multiple reactive groups. For example, the sulfonyl group could undergo substitution reactions, the benzamide group could undergo hydrolysis, and the thiazole group could undergo electrophilic substitution .Scientific Research Applications
Biological Activity and Drug Design
Research involving compounds with complex structures like "(Z)-4-((2,6-dimethylmorpholino)sulfonyl)-N-(3-(2-ethoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)benzamide" typically aims at discovering new therapeutic agents. These compounds are synthesized and tested for biological activities, including antimicrobial, anti-inflammatory, anticancer, and enzyme inhibition properties. For instance, studies have shown that derivatives with sulfonyl, benzothiazole, and morpholine groups possess antimicrobial, anti-inflammatory, and anticancer activities due to their ability to interact with biological targets in a specific manner (Patel et al., 2009), (Yılmaz et al., 2015). These findings underscore the potential of carefully designed molecules in addressing diverse pharmacological challenges.
Enzyme Inhibition
A significant area of application for such compounds is enzyme inhibition, a crucial aspect in the treatment of various diseases. By inhibiting specific enzymes, these compounds can modulate biological pathways to offer therapeutic benefits. Research has identified compounds with sulfonamide and benzamide groups as potent inhibitors of carbonic anhydrases, which are enzymes involved in various physiological and pathological processes (Supuran et al., 2013). Targeting these enzymes can lead to novel treatments for conditions like glaucoma, epilepsy, and cancer.
Future Directions
Future research on this compound could involve synthesizing it and studying its physical and chemical properties, its biological activity, and its safety profile. It could potentially have applications in medicine due to the presence of multiple functional groups that are common in pharmaceuticals .
properties
IUPAC Name |
4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-[3-(2-ethoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N4O7S3/c1-4-34-12-11-28-21-10-9-20(37(25,30)31)13-22(21)36-24(28)26-23(29)18-5-7-19(8-6-18)38(32,33)27-14-16(2)35-17(3)15-27/h5-10,13,16-17H,4,11-12,14-15H2,1-3H3,(H2,25,30,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTNJXMQYAWLUTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CC(OC(C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N4O7S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
582.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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